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Compound of Interest

Compound Name:
2-benzamido-N-(2-

phenoxyethyl)benzamide

Cat. No.: B14942624

Get Quote

Executive Summary
The benzamide moiety (

) represents a privileged scaffold in medicinal chemistry, serving as a versatile pharmacophore
across oncology, neuropsychiatry, and infectious disease.[1] Its unique ability to function as
both a hydrogen bond donor/acceptor and a zinc-binding group (ZBG) allows it to target
Histone Deacetylases (HDACs), Dopamine receptors (

), and Poly(ADP-ribose) polymerases (PARP).

This technical guide dissects the structure-activity relationships (SAR), synthesis protocols, and

biological validation workflows required to develop high-potency benzamide derivatives.

Part 1: Chemical Architecture & SAR Logic
The bioactivity of benzamide derivatives is governed by a "Warhead-Linker-Cap" architecture,

particularly in enzyme inhibition.

The Pharmacophore Triad
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The Warhead (ZBG): In HDAC inhibitors (e.g., Entinostat), the 2-amino-benzamide motif

chelates the

ion in the enzyme's catalytic pocket.

The Linker: An aromatic or aliphatic spacer that positions the warhead. The para-substitution

pattern is critical for spanning the hydrophobic tunnel of Class I HDACs.

The Cap Group: A surface-recognition domain that interacts with the rim of the protein

pocket, determining isoform selectivity.

SAR Visualization
The following diagram illustrates the structural logic distinguishing HDAC inhibitors from

Dopamine antagonists.
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Caption: Divergent SAR pathways for Benzamide derivatives targeting HDAC enzymes vs.

Dopamine receptors.

Part 2: Therapeutic Mechanisms & Data[3]
Epigenetic Modulation (HDAC Inhibition)
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Benzamide HDAC inhibitors (HDACi) are distinct from hydroxamic acids (e.g., Vorinostat) due

to their slow-binding kinetics and selectivity for Class I isoforms (HDAC 1, 2, 3). This selectivity

profile reduces off-target toxicity.

Mechanism: The 2-aminobenzamide group coordinates with the active site Zinc, preventing the

deacetylation of histone lysine residues. This leads to chromatin relaxation and the re-

expression of tumor suppressor genes (e.g., p21).

Comparative Potency Data (Class I HDACs):

Compound Class
HDAC1 IC50
(nM)

HDAC3 IC50
(nM)

Clinical Status

Entinostat (MS-

275)
Benzamide 243 480

Phase III (Breast

Cancer)

Mocetinostat

(MGCD0103)
Benzamide 150 160

Phase II (Solid

Tumors)

Vorinostat

(SAHA)
Hydroxamate 10 20

Approved

(CTCL)

CI-994

(Tacedinaline)
Benzamide 890 >1000 Discontinued

Data Source: Consolidated from diverse screening panels [1][4].[2] Note: Hydroxamates are

generally more potent but less selective than benzamides.

Dopamine Receptor Antagonism
Substituted benzamides (Orthopramides) like Sulpiride and Amisulpride act as selective D2/D3

antagonists.

Structural Key: The presence of a 2-methoxy or 2-hydroxy group creates a "pseudo-ring" via

an intramolecular hydrogen bond with the amide hydrogen. This planar conformation is

essential for fitting into the D2 orthosteric site [3][5].

Part 3: Experimental Protocols
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Synthesis Workflow: Acid Chloride Amidation
This protocol is robust for generating N-substituted benzamides with high yields. It avoids the

variable yields sometimes seen with peptide coupling agents in sterically hindered systems.

Reagents:

Substituted Benzoic Acid (Starting Material)[3]

Thionyl Chloride (

) or Oxalyl Chloride

Primary/Secondary Amine

Triethylamine (TEA) or DIPEA

Dichloromethane (DCM, anhydrous)

Step-by-Step Procedure:

Activation:

Dissolve the substituted benzoic acid (1.0 eq) in anhydrous DCM under an inert

atmosphere (

).

Add Thionyl Chloride (1.5 eq) dropwise.

Catalytic Step: Add 1-2 drops of DMF to catalyze the formation of the Vilsmeier

intermediate.

Reflux at 40°C for 2-3 hours until gas evolution (

) ceases.

Evaporate solvent in vacuo to yield the crude acid chloride. Do not purify.

Coupling:
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Redissolve the crude acid chloride in anhydrous DCM (0°C).

In a separate vessel, mix the target Amine (1.1 eq) with TEA (2.0 eq) in DCM.

Add the amine solution dropwise to the acid chloride solution at 0°C to control the

exotherm.

Allow the mixture to warm to room temperature and stir for 8–12 hours.

Workup & Purification:

Quench with saturated

solution.

Extract organic layer (x3) and wash with brine.

Dry over

and concentrate.

Purification: Recrystallize from Ethanol/Water or perform Flash Column Chromatography

(Hexane:EtOAc gradient).

Validation: Confirm structure via

-NMR (look for amide doublet/singlet at

8.0–10.0 ppm) and LC-MS [2].

Biological Assay: HDAC Fluorometric Activity Screen
To validate the synthesized benzamide as an epigenetic modulator, use a fluorogenic lysine

substrate assay.

Workflow Diagram:
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Caption: Fluorometric assay workflow for determining IC50 values of benzamide derivatives

against HDAC enzymes.

Protocol Notes:

Controls: Use Trichostatin A (TSA) as a positive control (100% inhibition).

Data Analysis: Fit the fluorescence data to a sigmoidal dose-response equation:

Where

is the log of inhibitor concentration.

Part 4: Future Perspectives
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The benzamide scaffold is evolving beyond simple inhibition.

PROTACs: Benzamides (e.g., Entinostat derivatives) are being used as the "warhead" to

recruit E3 ligases for the targeted degradation of HDACs, offering a way to overcome the

kinetic limitations of occupancy-driven inhibitors.

Dual-Target Inhibitors: Hybrids combining benzamide (HDACi) and kinase inhibitor motifs

(e.g., EGFR) are in development to tackle drug-resistant cancers via simultaneous

epigenetic and signal transduction blockade [6].
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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